molecular formula C18H21N5O3 B2738411 2-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione CAS No. 941936-56-7

2-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

Cat. No.: B2738411
CAS No.: 941936-56-7
M. Wt: 355.398
InChI Key: VGHKPUQCAKEUIM-UHFFFAOYSA-N
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Description

The compound contains a pyrrolidinone group, which is a five-membered lactam . It’s a colorless liquid that is miscible with water and most common organic solvents . A variety of pharmaceutical drugs are 2-pyrrolidone derivatives .


Synthesis Analysis

While specific synthesis methods for this compound are not available, substituted 2-(2-oxopyrrolidin-1-yl)acetamides can be synthesized through the reaction of chloroacetamide with 2 equiv of γ-aminobutyric acid potassium salts .

Scientific Research Applications

Synthesis and Biological Activity

Researchers have explored the synthesis of highly functionalized tetrahydropyridines and other related heterocycles due to their potential biological activities. These compounds have been synthesized through various reactions, including Diels-Alder reactions, showcasing their versatility and potential for generating bioactive molecules (Wasilewska et al., 2011).

Insecticidal Assessment

Innovative heterocycles incorporating a thiadiazole moiety, synthesized from related precursors, were evaluated for their insecticidal properties against pests such as the cotton leafworm. This underscores the compound's role in developing new agrochemicals (Fadda et al., 2017).

Heterocyclic Compounds Preparation

The utility of α-Oxoketene O, N-acetals in synthesizing various heterocyclic compounds, including pyrrolidine and pyridinone derivatives, highlights the compound's significance in organic synthesis and drug development (Ohta et al., 2002).

Antimicrobial Applications

The synthesis of new thiophene-based heterocycles, including derivatives related to the initial compound, and their evaluation for antimicrobial activity indicate their potential use in developing new antimicrobial agents. These compounds have shown promising activity against various microbial strains, underscoring their relevance in medicinal chemistry and pharmaceutical research (Mabkhot et al., 2016).

Properties

IUPAC Name

8-(4-methylphenyl)-2-(2-oxo-2-pyrrolidin-1-ylethyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N5O3/c1-13-4-6-14(7-5-13)21-10-11-22-16(25)17(26)23(19-18(21)22)12-15(24)20-8-2-3-9-20/h4-7H,2-3,8-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VGHKPUQCAKEUIM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)N4CCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

355.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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